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For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the covalent labeling of antibodies with Texas
Red, a red fluorescent dye commonly used in various immunodetection methods such as
immunohistochemistry, flow cytometry, and Western blotting. The protocol is based on the
reaction of a Texas Red succinimidyl ester with primary amines on the antibody.

Introduction

Texas Red is a fluorescent dye with an excitation maximum at approximately 595 nm and an
emission maximum at around 613 nm.[1][2] The succinimidyl ester derivative of Texas Red
reacts efficiently with primary amine groups (-NH2) on proteins, such as the lysine residues of
an antibody, to form a stable amide bond. Some variants, like Texas Red™-X, incorporate a
seven-atom spacer to minimize the interaction between the fluorophore and the protein, which
can help preserve antibody function.[3][4] Successful conjugation is dependent on several
factors including antibody purity, concentration, and the buffer composition.

Data Presentation: Key Parameters for Antibody
Labeling

The following table summarizes the key quantitative parameters for successful antibody
labeling with Texas Red, compiled from various protocols.
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Parameter

Recommended
Range/Value

Notes

Affinity-purified antibodies are
recommended. Crude serum

or antibodies in solutions

Antibody Purity >95% o o ]
containing stabilizing proteins
like BSA or gelatin will not
label well.[3]

Optimal results are generally
] ) achieved within this range.
Antibody Concentration 1-4 mg/mL

Some protocols suggest a

range of 0.5-5 mg/mL.

Buffer Composition

Amine-free buffer (e.g., MES,
MOPS, HEPES, PBS)

Buffers containing primary

amines like Tris or glycine will
compete with the antibody for
reaction with the succinimidyl

ester.

Buffer pH

6.5-8.5

The reaction is most efficient at
a slightly alkaline pH. Some
protocols specifically

recommend a pH of ~8.3.

Reaction Temperature

Room Temperature (20-25°C)

The conjugation reaction is
typically carried out at room

temperature.

Some protocols suggest that

the reaction can be left

Incubation Time 1 -3 hours ] ] ]
overnight without negative
effects.

For 1gG antibodies, an optimal
] ) labeling is often achieved with
Molar Ratio (Dye:Antibody) 2:1to4:1

2-4 moles of Texas Red-X dye

per mole of antibody.
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For short-term storage, 4°C is
recommended. For long-term
storage, aliquots can be stored
at -20°C, often with the
Storage of Conjugate 4°C, protected from light e_lddltlon of a cryoprotectant
like 50% glycerol.
Fluorescently conjugated
antibodies should always be
protected from light to prevent

photobleaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7765191#protocol-for-labeling-antibodies-with-texas-
red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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